Cas no 123163-97-3 (L-Arabinopyranose,1,2,3,4-tetraacetate)

L-Arabinopyranose,1,2,3,4-tetraacetate structure
123163-97-3 structure
Product Name:L-Arabinopyranose,1,2,3,4-tetraacetate
CAS No:123163-97-3
MF:C13H18O9
MW:318.276625156403
CID:104281
PubChem ID:11370554
Update Time:2025-04-18

L-Arabinopyranose,1,2,3,4-tetraacetate Chemical and Physical Properties

Names and Identifiers

    • L-Arabinopyranose,1,2,3,4-tetraacetate
    • 1,2,3,4-TETRA-O-ACETYL-L-ARABINOPYRANOSE
    • DTXSID90924387
    • 1,2,3,4-Tetra-O-acetylpentopyranose
    • MFCD09864636
    • 123163-97-3
    • SCHEMBL5390328
    • [(3S,4S,5R)-4,5,6-Triacetyloxyoxan-3-yl] acetate
    • Inchi: 1S/C13H18O9/c1-6(14)19-10-5-18-13(22-9(4)17)12(21-8(3)16)11(10)20-7(2)15/h10-13H,5H2,1-4H3/t10-,11-,12+,13?/m0/s1
    • InChI Key: MJOQJPYNENPSSS-ACJTYDJDSA-N
    • SMILES: O1C[C@@H]([C@@H]([C@H](C1OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 318.09508215g/mol
  • Monoisotopic Mass: 318.09508215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (15 g/l) (25 º C),

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